Boron

• IUPAC Name: boron
• InChI: InChI=1S/B
• InChI Key: ZOXJGFHDIHLPTG-UHFFFAOYSA-N
• Canonical SMILES: [B]
• Molecular Formula: B
• DSSTOX Substance ID: DTXSID3023922, DTXSID301318615, DTXSID801318672
• Molecular Weight: 10.81 g/mol
• Physical Description: Other Solid, Crystals or yellow to brown solid; [Sax] Sold as filaments, powders, whiskers, and crystals; [Hawley]
• Boiling Point: 4,000 °C
• Solubility: Insoluble in water; unaffected by aqueous hydrochloric and hydrofluoric acids; when finely divided it is soluble in boiling nitric and sulfuric acids and in molten metals such as copper, iron, magnesium, aluminum, calcium; reacts vigorously with fused sodium peroxide or with a fusion mixture of sodium carbonate or potassium nitrate, Soluble in concentrated nitric and sulfuric acids; insoluble in water, alcohol, ether
• Density: Amorphous, 2.350 g/cu cm; alpha-rhombohedral, 2.46 g/cu cm; alpha-tetragonal, 2.31 g/cu cm; beta-rhombohedral, 2.35 g/cu cm
• Vapor Pressure: 1.56X10-5 atm (0.0119 mm Hg) at 2140 °C
• Color/Form: Polymorphic: alpha-rhombohedral form, clear red crystals; beta-rhombohedral form, black; alpha-tetragonal form, black, opaque crystals with metallic luster; amorphous form, black or dark brown powder; other crystal forms are known but not entirely characterized, Filaments, powder, whiskers, single crystals
• CAS No.: 7440-42-8, 13766-26-2, 35325-82-7, 14798-13-1
• Melting Point: 2,075 °C

Description

It has been studied for its vasorelaxant effects, particularly in phenylephrine-preconstricted rat mesenteric arteries . The compound has a molecular formula of C18H22ClNO4 and a molecular weight of 351.83 g/mol .

Mechanism of Action

Target of Action

Boron, an essential mineral, plays a crucial role in several biological processes . It is required for the growth of plants, animals, and humans . This compound’s primary targets include cell walls and plasma membranes, where it regulates structural and membrane integrity . It also affects the metabolism of several enzymes and minerals .

Mode of Action

This compound, found in cells as boric acid, participates in important membrane functions and intracellular signaling cascades . It has a vacant p orbital in its stable, neutral sp^2 hybridized form that can readily accept an electron pair . This makes this compound very electrophilic, allowing it to act as a Lewis acid and convert to an anionic sp^3 hybridized form upon accepting an electron pair . This quality makes this compound attractive to use in drug candidates as it can form coordinated covalent bonds through nucleophilic occupation of its empty p orbital .

Biochemical Pathways

This compound affects various biochemical pathways. It is involved in the growth and development processes by altering the metabolism and consumption of various substances . In plants, this compound stabilizes cell walls by cross-linking rhamnogalacturonan II through ester bonds with cis-diol groups of sugar moieties . It also plays a role in the modulation of different body systems, exhibiting a variety of pleiotropic effects, ranging from anti-inflammatory and antioxidant effects .

Pharmacokinetics

It is known that this compound’s unique characteristics allow it to form coordinated covalent bonds, which can be adjusted to fit the needs of a drug . This suggests that this compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties could be manipulated to optimize its bioavailability.

Result of Action

The action of this compound results in numerous health benefits in animals and humans. For instance, it affects growth at safe intake . The central nervous system shows improvement and immune organs exhibit enhanced immunity with this compound supplementation . Hepatic metabolism also shows positive changes in response to dietary this compound intake . Furthermore, animals and humans fed diets supplemented with this compound reveal improved bone density and other benefits including embryonic development, wound healing, and cancer therapy .

Action Environment

This compound is a ubiquitous element, appearing in rocks, soil, and water . Its action, efficacy, and stability can be influenced by environmental factors such as the presence of other minerals and the pH of the environment. For instance, the bioavailability of this compound in the water and soil medium it’s grown in, are significant for determination of crop growth and productivity .

Biochemical Analysis

Biochemical Properties

Boron interacts with several enzymes, proteins, and other biomolecules. For instance, it has been found to affect the activities of peroxidase and nitrate reductase in wheat . This compound also influences the biochemical constituents of plants, including soluble leaf protein contents, total phenol contents, soluble sugar contents, and proline contents .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For example, in wheat, this compound toxicity can lead to reduced plant growth and yield .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. It has been observed that this compound concentrations beyond 4 µg g −1 significantly increase certain biochemical constituents . Higher concentrations of this compound can generate toxicity and induce stress responses in plants .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. While specific dosage effects are not mentioned in the available literature, it is known that this compound was misconstrued as a toxic element for animals, which retarded the growth of this compound-containing drug discovery in the last century .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors and can affect metabolic flux or metabolite levels

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ZD-2079 involves multiple steps, starting from commercially available starting materialsSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yield and purity .

Industrial Production Methods

Industrial production of ZD-2079 follows similar synthetic routes but on a larger scale. The process involves rigorous quality control measures to ensure consistency and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) are used for purification and quality assessment .

Chemical Reactions Analysis

Types of Reactions

ZD-2079 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s activity.

Substitution: Substitution reactions can introduce different functional groups, which may enhance or reduce its biological activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated forms .

Scientific Research Applications

ZD-2079 has a wide range of scientific research applications:

Chemistry: It is used as a model compound to study β3-adrenoceptor agonists and their interactions with receptors.

Biology: The compound is employed in studies investigating the role of β3-adrenoceptors in various physiological processes, including vasorelaxation and metabolic regulation.

Medicine: ZD-2079 has potential therapeutic applications in treating conditions like obesity and type 2 diabetes by modulating leptin levels and gene expression.

Industry: The compound’s vasorelaxant properties make it a candidate for developing new cardiovascular drugs.

Comparison with Similar Compounds

Similar Compounds

BRL 35135A: Another β3-adrenoceptor agonist with similar vasorelaxant properties.

Clenbuterol: A β2-adrenoceptor agonist with some β3-adrenoceptor activity.

Salmeterol: Primarily a β2-adrenoceptor agonist but also exhibits some β3-adrenoceptor activity.

Uniqueness of ZD-2079

ZD-2079 is unique due to its high selectivity and potency for β3-adrenoceptors. This selectivity reduces the likelihood of off-target effects, making it a promising candidate for therapeutic applications. Its ability to modulate leptin levels and gene expression further distinguishes it from other β3-adrenoceptor agonists .

Synthesis routes and methods I

Procedure details

A filtered solution of barium hydroxide octahydrate reacted with an aqueous solution of boric acid to provide hydrated γ barium borate having a barium to boron ratio of 1:2 and having fine particle size. The hydrated γ barium borate was converted to the anhydrous γ form at about 300° to 400° C. Further heating to about 600° to 800° C. converted the product to β-BaB2O4. The conversion to the β-form is preferably during sintering of a ceramic dielectric composition to which the γ-BaB2O4 has been added as a flux.

Synthesis routes and methods II

Procedure details

A boron compound of the invention is prepared by adding 17,093 grams of octadecylamine and 15,362 grams of styrene oxide to a 65-liter, round-bottomed flask that contains 13 liters of tollene and 1 liter of water. The flask is fitted with a water-cooled condenser and placed in a heating mantle. The mixture thus formed is refluxed at a moderate rate for 24 hours. The reaction is cooled to room temperature and 4,033 grams of boric acid are added to the flask. Next, the flask is fitted with a Dean-Stark trap, topped with a water-cooled condenser and the reaction mixture is refluxed until water stops collecting in the trap. Toluene is distilled from the reaction product to an end-point temperature of 400° F. The reaction produces 34,183 grams of 1-hydroxy-3,7-diphenyl-5-octadecyl-5-aza-1-bora-2,8-dioxacyclooctane.

Synthesis routes and methods III

Procedure details

The product of the hydrocyanation of butadiene using a nickel catalyst and a boron promoter contains 2-methylglutaronitrile, adiponitrile, phenyl t-butylcatecholboronate, and other organo boron compounds such as triphenyl boron, phenyl boronic acid, its anhydride and its phenol and cresol esters. (The t-butylcatecholboronate is formed by the reaction of t-butylcatechol with a boron compound. The t-butylcatechol is an additive used to inhibit the polymerization of butadiene.) This mixture is combined with the alcohol (e.g. ethylene glycol) in at least stoichiometric quantity relative to boron, and the mixture is distilled using a column with sufficient stages to separate out purified adiponitrile as the bottoms, and a mixture of 2-methylglutaronitrile, any excess alcohol (e.g. ethylene glycol), phenol, cresols, and the newly formed boron-complex, (e.g. phenyl ethyleneglycolboronate) as the overheads. (The adiponitrile bottoms may contain some t-butylcatechol at this point, depending on the efficiency of the column.) The overhead mixture is then further distilled in a second column to remove low boilers consisting of any excess ethylene glycol, phenol, cresols, and phenyl ethyleneglycolboronate. 2-methylglutaronitrile is removed as the bottoms, which are then sent to a third column where pure 2-methylglutaronitrile is taken overhead. The bottoms from this last column consist of t-butylcatechol and a small amount of adiponitrile.

Customer Q & A

Q1: How does boron affect the hardness of materials, particularly in hardfacing alloys?

A1: this compound significantly improves the hardness of Fe-Cr-C hardfacing alloys. Studies show a near-linear increase in hardness with this compound additions up to 0.9%. This increase is attributed to the higher density of hardened phases formed with increasing this compound content. []

Q2: Can this compound improve the oxidation resistance of materials?

A2: Yes, boronizing treatments can significantly enhance the oxidation resistance of various materials. For instance, boronizing 316L stainless steel increases its oxidation resistance by approximately two-fold at temperatures ranging from 850°C to 1000°C. The boronized coating acts as a barrier, effectively preventing oxygen penetration into the stainless steel substrate. [] Similarly, boronizing has shown positive results in improving the oxidation behavior of Niobium alloys. []

Q3: What role does this compound play in nuclear applications?

A3: this compound, specifically the isotope this compound-10, is an excellent absorber of neutron radiation. This property makes this compound and its compounds, like this compound carbide, valuable in nuclear applications for shielding and control rods. [, ]

Q4: How is this compound used in aerospace applications?

A6: this compound's high strength-to-weight ratio makes this compound fiber-reinforced aluminum composites ideal for aerospace applications. These composites offer significant weight savings compared to traditional materials, making them suitable for structures like aircraft components and spacecraft parts, including the Space Shuttle Orbiter's mid-fuselage struts. []

Q5: How does this compound interact in biological systems, particularly with carbohydrates?

A7: this compound, often in the form of boronic acid derivatives, exhibits reversible interactions with the diol groups commonly found in sugars and ribose. This unique property allows boronic acids to act as synthetic lectin mimics, known as 'borono-lectins'. They are utilized in various biomedical applications, including drug delivery and biomaterial engineering. []

Q6: How do this compound compounds behave under high stress?

A8: this compound carbide, known for its hardness and strength, can exhibit structural instability under high stress. This instability leads to the formation of a disordered phase, impacting its mechanical properties. Understanding this behavior is crucial for its application in high-stress environments. []

Q7: What are the challenges associated with synthesizing this compound-containing materials?

A10: Synthesizing this compound-containing materials, such as this compound-doped diamond films, often involves complex processes and requires careful control of various parameters. Achieving the desired material properties, such as controlled doping levels and uniform microstructure, can be challenging. Additionally, the purity of starting materials, like this compound powder, plays a crucial role in determining the final product's properties. [, , ]

Q8: How can spectroscopic techniques be employed to study this compound-containing materials?

A11: Various spectroscopic techniques are valuable for characterizing this compound-containing materials. For example:* Infrared (IR) spectroscopy can identify this compound-oxygen bonds in materials like this compound-doped diamond films, helping to assess oxygen contamination levels. []* Raman spectroscopy is useful for characterizing the quality and this compound doping levels in diamond films. The shift and broadening of the diamond Raman peak provide insights into the material's structure and composition. []* Nuclear magnetic resonance (NMR) spectroscopy, specifically this compound-11 NMR, is powerful for investigating the local structure and coordination environment of this compound atoms in materials like borosilicate glasses. []

Q9: How is the this compound content in materials determined?

A12: Several analytical methods can accurately quantify this compound content in various materials:* Titration: This classical method is often used to determine this compound content in materials like lanthanum boride. After dissolving the sample and separating interfering ions, the boric acid formed is titrated with a standard solution using a suitable indicator or a pH meter. []* Inductively coupled plasma atomic emission spectroscopy (ICP-OES) or mass spectrometry (ICP-MS): These techniques offer high sensitivity and are widely employed for quantifying this compound and other elements in various matrices, including environmental samples, biological materials, and industrial products.

Q10: How is computational chemistry used to study this compound-containing molecules?

A13: Computational chemistry plays a vital role in understanding the properties and behavior of this compound-containing molecules. * Density functional theory (DFT) calculations are used to determine the electronic structure, bonding, and spectroscopic properties of this compound compounds. [, ]* Molecular dynamics (MD) simulations help to explore the dynamic behavior of this compound-containing systems, providing insights into their structural changes, diffusion processes, and interactions with other molecules. []* Monte Carlo simulations are useful for modeling the behavior of this compound-containing systems with a large number of atoms or molecules, such as the transport of this compound in nuclear reactors or the growth of this compound-containing thin films. []

Q11: Can you explain the concept of Structure-Activity Relationship (SAR) in the context of this compound-containing compounds?

A14: SAR studies are crucial in medicinal chemistry for understanding how structural modifications of a molecule affect its biological activity. In the case of this compound-containing compounds, especially peptide boronic acids, SAR studies have revealed that:* Only peptide boronic acids with specific "L" configurations exhibit inhibitory activity against enzymes like chymase. []* Modifications to the peptide sequence and the type of boronic acid used can significantly influence the potency and selectivity of these inhibitors. [, ]